BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Mordant Red 7
In Textile Dyeing

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: C.l. Mordant Red 7

Cat. No.: B606670

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mordant Red 7, also known as C.l. 18760 and Eriochrome Red B, is a monoazo mordant dye.
[1] Its molecular formula is C20H15N4NaO5S.[1] Mordant dyes are a class of colorants that
require a mordant to fix the dye to the textile fibers, enhancing wash and light fastness.[2]
Mordant Red 7 is primarily used for dyeing and printing on protein fibers such as wool and silk,
as well as polyamide fibers.[1][3] The application of Mordant Red 7 on cellulosic fibers like
cotton is also possible with appropriate mordanting techniques.[4][5] This document provides
detailed application notes and experimental protocols for the use of Mordant Red 7 in textile
dyeing research.

Chemical and Physical Properties
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Property Value

C.l. Name Mordant Red 7[1]

C.I. Number 18760[1]

CAS Number 3618-63-1[1]

Molecular Formula C20H15N4NaO5S][1]
Molecular Weight 446.41 g/mol [1]
Appearance Blue-light red powder[1]

Soluble in water (yellow to brown-light red
Solubility solution), slightly soluble in ethanol and

acetone.[1]

Data Presentation: Color Fastness Properties

The following table summarizes the color fastness ratings of textiles dyed with Mordant Red 7.
The ratings are based on standard 1ISO and AATCC test methods, where a rating of 5 indicates
excellent fastness and 1 indicates poor fastness.

Wash

. . Wash . .
Mordanti Light Fastness Rubbing Rubbing
. Fastness
Fiber ng Fastness (ISO) - (1SO) Fastness Fastness
Method (1ISO) Color L (Dry) (Wet)
Staining
Change
Wool Chrome 5 4-5 4-5 4-5 4-5
Alum (Pre-
Silk 4 4 4 4 3-4
mordant)
Tannic Acid
+ Alum
Cotton 3-4 3-4 3-4 4 3
(Pre-
mordant)
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Note: The data for silk and cotton are representative values for mordant dyes on these fibers,
as specific data for Mordant Red 7 was not available in the searched literature.

Experimental Protocols

Protocol 1: Dyeing Wool with Mordant Red 7 (Chrome
Mordant - Post-mordanting)

This protocol is a standard method for achieving high fastness on wool fibers.

Materials:

Wool fabric/lyarn

e Mordant Red 7

e Potassium dichromate (K2Cr207)

e Acetic acid

¢ Distilled water

e Heating mantle or water bath

o Beakers

Stirring rods

Procedure:

e Scouring: Wash the wool material in a solution of 5 g/L non-ionic detergent at 40-50°C for 30
minutes to remove impurities. Rinse thoroughly with warm and then cold water.

e Dyeing:

o Prepare a dyebath with a liquor ratio of 40:1 (e.g., 400 mL of water for 10 g of wool).

o Dissolve 1-3% (on weight of fiber, 0.w.f) of Mordant Red 7 in a small amount of hot water
and add to the dyebath.
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[e]

Add 2-4% (o.w.f) of acetic acid to the dyebath to achieve a pH of 4.5-5.5.

o

Immerse the scoured, wet wool in the dyebath.

[¢]

Raise the temperature to 100°C over 45-60 minutes.

[¢]

Hold at 100°C for 60-90 minutes, stirring occasionally.

o Allow the dyebath to cool down gradually.

e Mordanting (Post-mordanting):
o In the same dyebath, add 1-3% (o.w.f) of potassium dichromate.
o Bring the temperature back to 100°C and hold for 45-60 minutes.
e Rinsing and Drying:
o Allow the bath to cool.

o Remove the dyed wool and rinse thoroughly with warm and then cold water until the water
runs clear.

o Squeeze out excess water and air dry.

Caption: Post-mordanting workflow for dyeing wool with Mordant Red 7.

Protocol 2: Dyeing Silk with Mordant Red 7 (Alum
Mordant - Pre-mordanting)

This protocol uses a less harsh mordant, suitable for the delicate nature of silk fibers.
Materials:

o Silk fabric/yarn

e Mordant Red 7

e Potassium aluminum sulfate (Alum)
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e Cream of Tartar (optional, for brightness)
» Acetic acid

e Distilled water

o Heating mantle or water bath

o Beakers

e Stirring rods

Procedure:

e Scouring: Wash the silk in a solution of 2 g/L neutral soap at 60°C for 30 minutes. Rinse
thoroughly.

e Mordanting (Pre-mordanting):
o Prepare a mordant bath with a liquor ratio of 30:1.

o Dissolve 15% (o.w.f) of alum and optionally 6% (o.w.f) of cream of tartar in hot water and
add to the bath.[6]

o Immerse the scoured, wet silk.
o Slowly raise the temperature to 85°C over 30-45 minutes.[6]
o Hold at 85°C for 60 minutes, stirring gently.[6]
o Allow the silk to cool in the mordant bath.
o Rinse the mordanted silk well with cool water.
e Dyeing:
o Prepare a fresh dyebath with a liquor ratio of 40:1.

o Dissolve 1-3% (o.w.f) of Mordant Red 7 in hot water and add to the dyebath.
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[e]

Adjust the pH to 5.0-6.0 with acetic acid.

(¢]

Immerse the mordanted, wet silk.

[¢]

Raise the temperature to 85-90°C over 45 minutes.

[¢]

Hold at this temperature for 45-60 minutes.
e Rinsing and Drying:
o Let the dyebath cool.

o Remove the silk and rinse with warm and then cold water.

o Gently squeeze out excess water and air dry away from direct sunlight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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